1-{[1-(methoxyacetyl)-4-piperidinyl]carbonyl}-4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine

• IUPAC Name: 2-methoxy-1-[4-[4-[(1-methylimidazol-2-yl)methyl]piperazine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H29N5O3/c1-20-8-5-19-16(20)13-21-9-11-23(12-10-21)18(25)15-3-6-22(7-4-15)17(24)14-26-2/h5,8,15H,3-4,6-7,9-14H2,1-2H3
• InChI Key: CSBNZLBYAVVRGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN2CCN(CC2)C(=O)C3CCN(CC3)C(=O)COC
• Molecular Formula: C18H29N5O3
• Molecular Weight: 363.5 g/mol

Description

1-{[1-(methoxyacetyl)-4-piperidinyl]carbonyl}-4-[(1-methyl-1H-imidazol-2-yl)methyl]piperazine is a useful research compound. Its molecular formula is C18H29N5O3 and its molecular weight is 363.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.22703980 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its biological targets. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Safety and Hazards

The safety and hazards of imidazole-containing compounds can vary widely depending on the specific compound. Some imidazole derivatives are used as drugs and have been thoroughly tested for safety, while others may be harmful or toxic.

Future Directions

Given the wide range of biological activities exhibited by imidazole derivatives, there is ongoing interest in the development of new imidazole-based drugs. Future research will likely continue to explore the synthesis, properties, and biological activities of these compounds.